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Compound of Interest

Compound Name: Iodomethane-d3

Cat. No.: B117434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions, handling

procedures, and toxicological information for Iodomethane-d3 (CD₃I). The information herein

is intended to equip laboratory personnel with the knowledge required to work safely with this

compound, minimizing exposure risks and ensuring a secure research environment.

Hazard Identification and Classification
Iodomethane-d3 is a deuterated analog of iodomethane (methyl iodide). While isotopic

labeling with deuterium does not significantly alter its chemical reactivity, it should be handled

with the same high degree of caution as its non-deuterated counterpart. It is classified as a

hazardous substance and presents multiple health risks.

Primary Hazards:

Toxicity: Toxic by inhalation and if swallowed. Harmful in contact with skin.[1][2] Animal

experiments indicate that ingestion of less than 40 grams may be fatal or cause serious

health damage.[1]

Carcinogenicity: There is limited evidence of a carcinogenic effect.[1][3]

Irritation: Causes serious eye irritation and skin irritation.[2] It is also irritating to the

respiratory system.[1][3] The material can be a vesicant, causing blistering on contact.[1]
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Sensitization: May cause a sensitization reaction in some individuals upon skin contact.[1]

Neurotoxicity: Symptoms of toxicity may be delayed and can include dizziness, ataxia,

slurred speech, and severe, long-lasting neuropsychiatric effects like depression and

psychosis.[1][4]

Reproductive Toxicity: There is a possibility of toxic effects on the development of the fetus.

[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Iodomethane-d3 is crucial for safe

handling and storage.

Property Value Reference

CAS Number 865-50-9 [5][6]

Molecular Formula CD₃I [2]

Molecular Weight 144.96 g/mol [6]

Appearance Colorless to pale yellow liquid [3]

Density ~2.329 g/mL at 25 °C [2]

Boiling Point 42 °C [2]

Melting Point -66 °C [2]

Vapor Pressure 375 mmHg @ 20 °C [2]

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

ethanol and acetone.

Stability

Stable under normal

temperatures and pressures,

but may discolor and turn

reddish-brown on exposure to

light.[3] It is also moisture-

sensitive.
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Toxicological Data
The toxicological data for Iodomethane (CAS 74-88-4) is used as a proxy due to the similar

toxicological profile.

Metric Value Species Route Reference

LD50 (Oral) 76 mg/kg Rat Oral [3][4]

LD50 (Dermal) 800 mg/kg Guinea Pig Dermal [3][4]

LC50 (Inhalation) 1300 mg/m³ / 4H Rat Inhalation [3]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is mandatory when handling Iodomethane-d3.

Engineering Controls
Ventilation: All work must be conducted in a properly functioning chemical fume hood.[5]

Process enclosures or local exhaust ventilation should be used to maintain airborne levels

below recommended exposure limits.[3]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower

in the immediate work area.[3]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash goggles that meet OSHA 29 CFR 1910.134 or

European Standard EN 149 specifications.[3]

Skin Protection: Wear appropriate protective gloves tested according to EN 374.[5] Given the

hazardous nature of the compound, double-gloving may be advisable. A lab coat or

appropriate protective clothing is required to prevent skin exposure.[3][7]

Respiratory Protection: If exposure limits are exceeded or if working outside a fume hood

(not recommended), use a NIOSH/MSHA or European Standard EN 149 approved respirator

with a suitable cartridge.[3]
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Occupational Exposure Limits (for Iodomethane)
Organization Limit Reference

ACGIH 2 ppm TWA (Skin) [3]

NIOSH 2 ppm TWA; 10 mg/m³ TWA [3]

OSHA (Vacated PELs) 2 ppm TWA; 10 mg/m³ TWA [3]

Safe Handling and Storage
General Handling: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1] Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after

handling.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The

material is light and moisture-sensitive; therefore, it should be stored protected from light.[3]

Refrigeration is recommended.[3][6]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2] Do not use

aluminum or galvanized containers.[1]

Emergency Procedures
Spills and Leaks

Evacuate the area and remove all ignition sources.[1]

Wear full personal protective equipment, including respiratory protection.[1]

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1][3]

Collect the absorbed material into a labeled, sealed container for proper disposal.[1]

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
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Inhalation: Immediately move the victim to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and seek immediate medical attention.[3]

Experimental Protocol: N9-Methylation of Adenine
The following is a representative protocol for the use of Iodomethane-d3 in a common

synthetic application: the N9-methylation of adenine to produce 9-Methyladenine-d3. This

isotopically labeled product is valuable for metabolic tracking and as an internal standard in

mass spectrometry.

Materials:

Adenine

Iodomethane-d3 (CD₃I)

Anhydrous Potassium Carbonate (K₂CO₃)

Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., Argon or

Nitrogen), combine adenine (1.0 equivalent) and anhydrous potassium carbonate (1.5

equivalents).

Solvent Addition: Add anhydrous DMF to create a stirrable suspension.
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Reagent Addition: Slowly add Iodomethane-d3 (1.2 equivalents) to the stirring mixture at

room temperature.

Reaction: Heat the mixture to 40-50°C and allow it to stir for 12-24 hours.

Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter to

remove inorganic solids.

Solvent Removal: Concentrate the filtrate under reduced pressure to remove the DMF.

Purification: Purify the crude product, typically by recrystallization from a hot water/methanol

mixture, to yield the final 9-Methyladenine-d3 product.

Visualizations
Hierarchy of Safety Controls
The following diagram illustrates the hierarchy of controls for mitigating risks associated with

Iodomethane-d3, from the most effective to the least effective measures.
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Hierarchy of Controls for Iodomethane-d3

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(Isolate people from the hazard)

- Fume Hood
- Process Enclosure

Administrative Controls
(Change the way people work)
- Safe Work Practices (SOPs)

- Training

Personal Protective Equipment (PPE)
(Protect the worker with PPE)
- Goggles, Gloves, Lab Coat

- Respirator

Least Effective
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Start: Assemble Dry Glassware
under Inert Atmosphere

Add Reagents:
1. Adenine

2. K₂CO₃ (anhydrous)
3. DMF (anhydrous)

Add Iodomethane-d3 (CD₃I)
(Slowly, at Room Temp)

Heat Reaction
(40-50°C, 12-24h)

Monitor Progress
(TLC / LC-MS)

Incomplete

Work-up:
- Cool to RT
- Filter Solids

Reaction Complete

Concentrate Filtrate
(Rotary Evaporation)

Purify Product
(Recrystallization)

End: Isolate Pure
9-Methyladenine-d3

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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